3-(1-Hydroxypropyl)2-methylthiothiophene

• CAS No.: 111881-79-9
• Molecular Formula: C8H12OS2
• Molecular Weight: 188.3 g/mol
• IUPAC Name: 1-(2-methylsulfanylthiophen-3-yl)propan-1-ol
• InChI: InChI=1S/C8H12OS2/c1-3-7(9)6-4-5-11-8(6)10-2/h4-5,7,9H,3H2,1-2H3
• InChI Key: JNXUDUVMDZINSP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(SC=C1)SC)O

Description

3-(1-Hydroxypropyl)-2-methylthiothiophene is a thiophene derivative characterized by a hydroxypropyl group at the 3-position and a methylthio (-SMe) substituent at the 2-position. Thiophene-based compounds are widely studied due to their applications in pharmaceuticals, agrochemicals, and materials science.

Comparison with Similar Compounds

Key Differences :

• The target compound features a methylthio group directly on the thiophene ring, whereas this analog replaces it with a methylamino-propanol side chain.
• The presence of an amine group in the analog may increase solubility in acidic conditions due to protonation, while the methylthio group in the target compound enhances lipophilicity.

(R)-3-(2-(Benzylimino)-1-hydroxypropyl)phenol ()

Core Structure: Phenol ring with a hydroxypropyl-benzylimino substituent. Functional Groups:

• Phenol (-OH).
• Hydroxypropyl linked to a benzylimino group.

Key Differences :

• The aromatic core differs (phenol vs. thiophene), leading to distinct electronic properties. Phenol derivatives are more polar due to the -OH group.

2-(1-Hydroxypropyl) Promazine-d6 (–5)

Core Structure: Phenothiazine ring system with a hydroxypropyl and dimethylamino side chain. Functional Groups:

• Phenothiazine (tricyclic sulfur-nitrogen heterocycle).
• Hydroxypropyl and dimethylamino (-NMe₂) groups.

Key Differences :

• The phenothiazine core confers redox activity and pharmacological relevance, contrasting with the simpler thiophene in the target compound.
• Deuterated form (Promazine-d6) is used as a labeled metabolite in pharmacokinetic studies.

Tricyclic Pyridinyl-Thiatricyclo Compounds ()

Core Structure : Pyridine-fused thiatricyclo[6.2.1.0³,⁸]undecane with hydroxypropyl substituents.
Functional Groups :

• Pyridine and sulfur-containing tricyclic framework.
• Chiral hydroxypropyl groups (R/S configurations).

Key Differences :

• Structural complexity and rigidity due to the tricyclic system, enabling use in chiral ligand design.
• The target compound lacks fused rings, offering simpler synthetic routes.

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Functional Groups	Molecular Weight (g/mol)	Applications	References
3-(1-Hydroxypropyl)-2-methylthiothiophene	Thiophene	-OH (hydroxypropyl), -SMe	Not provided	Hypothetical: Material science	N/A
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Thiophene + propanol	-NHMe, -OH	Not provided	Pharmaceutical impurity
(R)-3-(2-(Benzylimino)-1-hydroxypropyl)phenol	Phenol	-OH, -N=CH₂Ph	Not provided	Asymmetric synthesis
2-(1-Hydroxypropyl) Promazine-d6	Phenothiazine	-OH, -NMe₂, deuterated methyl	348.54	Drug metabolism studies
Tricyclic pyridinyl-thiatricyclo compounds	Pyridine-thiatricyclo	-OH (chiral), sulfur, pyridine	Not provided	Chiral ligands

Research Findings and Insights

• Electronic Effects: Methylthio groups in thiophenes reduce electron density, enhancing stability toward oxidation compared to amino or hydroxypropyl analogs .
• Solubility : Hydroxypropyl derivatives with polar groups (e.g., -NHMe, -OH) exhibit improved aqueous solubility, critical for pharmaceutical applications .
• Chirality : Compounds with chiral hydroxypropyl groups (e.g., ) highlight the importance of stereochemistry in catalytic and biological activity .
• Metabolic Relevance : Hydroxypropyl-substituted promazines demonstrate the role of such groups in drug metabolite formation and detection .